Cas no 20858-17-7 (1-Propanesulfonic acid, 3-(2,3-dihydroxypropoxy)-, monosodium salt)

• Product Name: 1-Propanesulfonic acid, 3-(2,3-dihydroxypropoxy)-, monosodium salt
• CAS No: 20858-17-7
• MF: C₆H₁₃NaO₆S
• MW: 236.218592405319
• CID: 238877
• PubChem ID: 23680386
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-(2,3-dihydroxypropoxy)-, monosodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-(2,3-dihydroxypropoxy)-, monosodium salt
• SCHEMBL186677
• 20858-17-7
• 3-(2,3-Dihydroxypropyloxy)-1-propanesulfonic acid sodium salt

• Inchi： 1S/C6H14O6S.Na/c7-4-6(8)5-12-2-1-3-13(9,10)11;/h6-8H,1-5H2,(H,9,10,11);/q;+1/p-1
• InChI Key： RAMLLVDCGMNLFB-UHFFFAOYSA-M
• SMILES： S(CCCOCC(CO)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.033
• Monoisotopic Mass: 236.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2